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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vivo distribution of lipid
nanoparticles (LNPs) formulated with Genevant's proprietary ionizable lipid, CL1. The
information presented herein is intended to inform researchers and drug development
professionals on the expected biodistribution profile of these delivery vehicles, crucial for the
advancement of nucleic acid-based therapeutics.

Introduction to Genevant CL1 LNPs

Genevant's LNP platform is a clinically validated technology for the delivery of nucleic acid
payloads, including siRNA and mRNA.[1] The CL1 lipid is a key component of this platform, an
ionizable lipid that is critical for the encapsulation of nucleic acids and their subsequent release
into the cytoplasm of target cells.[2] LNPs formulated with lipids like CL1 are designed to be
stable in circulation and to efficiently deliver their cargo to specific tissues.[1] Qualitative studies
have shown that LNPs containing CL1, a novel trialkyl ionizable lipid, rapidly accumulate in the
liver within the first hour of dosing, with levels declining over the following two weeks, a profile
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similar to the well-characterized MC3 lipid.[3] Furthermore, LNPs formulated with CL1 have
demonstrated high expression of reporter genes in the liver.[3]

Quantitative Biodistribution Data

While specific quantitative in vivo biodistribution data for Genevant's CL1 LNPs are not publicly
available in the format of percentage of injected dose per gram of tissue (%ID/g), the following
tables present representative data from a study on LNPs with a similar ionizable lipid (C12-200)
and liver-targeting characteristics. This data provides a reasonable expectation of the
biodistribution profile for CL1 LNPs following intravenous administration in a murine model.

Table 1: Biodistribution of Luciferase mMRNA-LNPs in BALB/c Mice (Intravenous Injection)

Mean

Organ Time Point Bioluminescence Standard Deviation
(photons/s/icm?/sr)

Liver 6h 1.5x 108 0.5 x 108

Spleen 6h 2.0 x 107 0.8 x 107

Lungs 6h 5.0 x 10¢ 2.0x 10°

Kidneys 6h 1.0 x10° 0.4 x 108

Heart 6h 8.0 x 105 3.0x 10°

Disclaimer: This data is representative of a liver-targeting LNP containing the C12-200
ionizable lipid and is intended to provide a general understanding of the expected
biodistribution. Actual data for CL1 LNPs may vary.

Table 2: Ex Vivo Bioluminescence of Organs at 6 Hours Post-Injection
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Mean Bioluminescence

Organ Standard Deviation
(photonsl/s)

Liver 5.0 x 10° 1.5x10°

Spleen 8.0 x 108 2.5x 108

Lungs 1.0x 108 0.4 x 108

Disclaimer: This data is representative of a liver-targeting LNP containing the C12-200
ionizable lipid and is intended to provide a general understanding of the expected
biodistribution. Actual data for CL1 LNPs may vary.

Experimental Protocols

The following are detailed methodologies for key experiments related to the in vivo distribution
of LNPs.

LNP Formulation

Objective: To formulate MRNA-LNPs using a microfluidic mixing approach.
Materials:

e Genevant CL1 (or similar ionizable lipid)

e DSPC (1,2-distearoyl-sn-glycero-3-phosphocholine)

e Cholesterol

o DMG-PEG2000 (1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000)
« mMRNA (e.g., encoding a reporter protein like luciferase)

» Ethanol, 200 proof

o Citrate buffer (50 mM, pH 4.0)

o Phosphate-buffered saline (PBS), pH 7.4
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e Microfluidic mixing device (e.g., NanoAssemblr)
Procedure:

o Prepare Lipid Stock Solution: Dissolve the ionizable lipid (CL1), DSPC, cholesterol, and
DMG-PEG2000 in ethanol at a specific molar ratio (e.g., 50:10:38.5:1.5).

o Prepare mRNA Solution: Dilute the mRNA in citrate buffer to the desired concentration.

o Microfluidic Mixing: Set the flow rates on the microfluidic device to achieve a 3:1 aqueous to
organic phase ratio.

o Formation of LNPs: The lipid solution and mRNA solution are mixed in the microfluidic
cartridge, leading to the self-assembly of MRNA-LNPs.

 Dialysis: The resulting LNP solution is dialyzed against PBS overnight to remove ethanol and
raise the pH to 7.4.

 Sterilization: Sterile filter the LNP formulation through a 0.22 um filter.

In Vivo Biodistribution Study in Mice

Objective: To determine the organ distribution of fluorescently labeled LNPs over time.

Materials:

Fluorescently labeled mMRNA-LNPs (e.g., with a near-infrared dye like DiR)

BALB/c mice (female, 6-8 weeks old)

Anesthesia (e.g., isoflurane)

In vivo imaging system (IVIS)

Syringes and needles for intravenous injection

Procedure:

o Animal Acclimatization: Acclimate mice for at least one week before the experiment.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10855636?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o LNP Administration: Anesthetize the mice and intravenously inject a defined dose of the
fluorescently labeled LNPs via the tail vein.

« In Vivo Imaging: At various time points (e.g., 1, 4, 24, and 48 hours) post-injection,
anesthetize the mice and acquire whole-body fluorescence images using an IVIS.

» Ex Vivo Organ Imaging: At the final time point, euthanize the mice and dissect the major
organs (liver, spleen, lungs, kidneys, heart, and brain).

» Quantification: Image the excised organs using the IVIS to quantify the fluorescence signal in
each organ. Analyze the images to determine the relative distribution of the LNPs.

Visualizations

The following diagrams illustrate key workflows in the study of LNP in vivo distribution.
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Caption: Workflow for the formulation of mMRNA-LNPs using microfluidics.
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In Vivo Biodistribution Workflow
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Caption: Experimental workflow for in vivo biodistribution analysis of LNPs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10855636?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

